Cas no 1339325-56-2 (N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide)

• Product Name: N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide
• CAS No: 1339325-56-2
• MF: C₇H₆BrCl₂NO₂S
• MW: 319.003037929535
• CID: 6245605
• PubChem ID: 60640158
• Update Time: 2025-07-21

N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide
• Z45582935
• EN300-6302938
• CS-0253243
• AKOS008941493
• 1339325-56-2

• Inchi： 1S/C7H6BrCl2NO2S/c1-14(12,13)11-7-5(9)2-4(8)3-6(7)10/h2-3,11H,1H3
• InChI Key： GNJCQIKKFOXXCM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)Cl)NS(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 316.86797g/mol
• Monoisotopic Mass: 316.86797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide

N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide (CAS No. 1339325-56-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide (CAS No. 1339325-56-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamides, which are widely used in pharmaceutical research for their diverse pharmacological properties, including antibacterial, antifungal, and anti-inflammatory activities.

The molecular structure of N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide consists of a methanesulfonamide group attached to a substituted phenyl ring. The presence of bromine and chlorine atoms on the phenyl ring imparts specific electronic and steric effects that can influence the compound's reactivity and biological activity. These substituents also contribute to the compound's hydrophobicity, which can affect its solubility and membrane permeability.

Recent studies have highlighted the potential of N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the bromine and chlorine substituents play a crucial role in enhancing the compound's efficacy.

In addition to its anti-inflammatory properties, N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide has been investigated for its potential as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

The synthesis of N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide is well-documented in the literature. A common synthetic route involves the reaction of 4-bromo-2,6-dichloroaniline with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution at the sulfonyl chloride group, leading to the formation of the desired product. The yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

The physicochemical properties of N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide have been extensively characterized. The compound is a white crystalline solid with a melting point ranging from 150 to 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various biological assays and drug delivery systems.

In terms of safety and handling, N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to minimize exposure risks.

The future prospects for N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic potential. For example, efforts are being made to develop prodrugs or drug delivery systems that can improve the bioavailability and reduce the side effects associated with this compound.

In conclusion, N-(4-bromo-2,6-dichlorophenyl)methanesulfonamide (CAS No. 1339325-56-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis, properties, and biological effects will undoubtedly contribute to advancements in drug discovery and development.